Cas no 89793-82-8 (3-Amino-5-nitro-1,2-benzisoxazole)
89793-82-8 structure
Product Name:3-Amino-5-nitro-1,2-benzisoxazole
CAS No:89793-82-8
MF:C7H5N3O3
MW:179.132900953293
MDL:MFCD02112721
CID:706560
PubChem ID:10678907
Update Time:2025-04-19
3-Amino-5-nitro-1,2-benzisoxazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-nitro-1,2-benzisoxazole
- 1,2-Benzisoxazol-3-amine,5-nitro-
- 5-nitro-1,2-benzoxazol-3-amine
- 5-nitro-1,2-benzisoxazol-3-amine
- 5-nitro-3-amino-1,2-benzisoxazole
- 5-Nitro-3-amino-benzisoxazol
- AKOS006277721
- A861061
- CS-0085342
- 5-nitrobenzo[d]isoxazol-3-amine
- AC-27283
- SCHEMBL6962602
- DTXSID80443350
- FT-0646687
- MFCD02112721
- DS-0422
- 89793-82-8
-
- MDL： MFCD02112721
- Inchi： 1S/C7H5N3O3/c8-7-5-3-4(10(11)12)1-2-6(5)13-9-7/h1-3H,(H2,8,9)
- InChI Key： KIQGBLRPXXDRBZ-UHFFFAOYSA-N
- SMILES： O1C2C=CC(=CC=2C(N)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 179.03300
- Monoisotopic Mass: 179.03309103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 97.9Ų
Experimental Properties
- Density: 1.576
- Boiling Point: 421.248°C at 760 mmHg
- Flash Point: 208.564°C
- Refractive Index: 1.728
- PSA: 97.87000
- LogP: 2.42260
3-Amino-5-nitro-1,2-benzisoxazole Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD158450)
3-Amino-5-nitro-1,2-benzisoxazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Amino-5-nitro-1,2-benzisoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A615060-100mg |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 100mg |
$ 121.00 | 2023-04-19 | ||
| TRC | A615060-250mg |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 250mg |
$ 253.00 | 2023-04-19 | ||
| TRC | A615060-500mg |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 500mg |
$ 374.00 | 2023-04-19 | ||
| TRC | A615060-1g |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 1g |
$ 534.00 | 2023-04-19 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A187902-1g |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 97% | 1g |
¥1205.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A187902-250mg |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 97% | 250mg |
¥612.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A187902-5g |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 97% | 5g |
¥4820.90 | 2023-09-04 | |
| Chemenu | CM158370-1g |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 95% | 1g |
$192 | 2021-06-08 | |
| Chemenu | CM158370-5g |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 95% | 5g |
$529 | 2021-06-08 | |
| Chemenu | CM158370-10g |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 95% | 10g |
$795 | 2021-06-08 |
3-Amino-5-nitro-1,2-benzisoxazole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:89793-82-8)3-Amino-5-nitro-1,2-benzisoxazole
Order Number:A861061
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:27
Price ($):206.0/579.0
Email:sales@amadischem.com
3-Amino-5-nitro-1,2-benzisoxazole Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:89793-82-8)3-Amino-5-nitro-1,2-benzisoxazole
Purity:99%/99%
Quantity:1g/5g
Price ($):206.0/579.0